Cas no 1330750-39-4 (4-Bromo-5-ethoxy-N-isopropyl-2-nitroaniline)

• Product Name: 4-Bromo-5-ethoxy-N-isopropyl-2-nitroaniline
• CAS No: 1330750-39-4
• MF: C₁₁H₁₅BrN₂O₃
• MW: 303.152402162552
• MDL: MFCD19981503
• CID: 1025172
• PubChem ID: 54759063
• Update Time: 2025-07-01

4-Bromo-5-ethoxy-N-isopropyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-ethoxy-N-isopropyl-2-nitroaniline
• 4-bromo-5-ethoxy-2-nitro-N-propan-2-ylaniline
• 4-Bromo-5-ethoxy-2-nitro-N-(propan-2-yl)aniline
• MFCD19981503
• 1330750-39-4
• BS-20888
• Benzenamine, 4-bromo-5-ethoxy-N-(1-methylethyl)-2-nitro-
• SB82659
• AKOS015908450
• A888206
• CS-0444838
• DTXSID90716668

• MDL： MFCD19981503
• Inchi： 1S/C11H15BrN2O3/c1-4-17-11-6-9(13-7(2)3)10(14(15)16)5-8(11)12/h5-7,13H,4H2,1-3H3
• InChI Key： OOYVHFHUOZHVFE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OCC)NC(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 302.02700
• Monoisotopic Mass: 302.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• PSA: 67.08000
• LogP: 4.17250

Additional information on 4-Bromo-5-ethoxy-N-isopropyl-2-nitroaniline

Recent Advances in the Study of 4-Bromo-5-ethoxy-N-isopropyl-2-nitroaniline (CAS: 1330750-39-4) in Chemical and Biomedical Research

The compound 4-Bromo-5-ethoxy-N-isopropyl-2-nitroaniline (CAS: 1330750-39-4) has recently garnered significant attention in the field of chemical and biomedical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic uses. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have focused on the synthesis and structural characterization of 4-Bromo-5-ethoxy-N-isopropyl-2-nitroaniline. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the compound's molecular structure and purity. These studies have also explored the compound's reactivity and potential as a building block for more complex molecules in medicinal chemistry. The presence of the nitro and bromo functional groups in the compound's structure suggests its utility in various chemical transformations, including nucleophilic substitution and reduction reactions.

In the realm of biomedical research, 4-Bromo-5-ethoxy-N-isopropyl-2-nitroaniline has been investigated for its potential pharmacological activities. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymatic targets, which are implicated in various disease pathways. For instance, the compound has shown promise as a modulator of kinase activity, making it a candidate for further development in oncology and inflammatory diseases. Additionally, its unique chemical structure has prompted investigations into its potential as an antimicrobial agent, with some studies reporting activity against drug-resistant bacterial strains.

Despite these promising findings, challenges remain in the development of 4-Bromo-5-ethoxy-N-isopropyl-2-nitroaniline as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Bromo-5-ethoxy-N-isopropyl-2-nitroaniline (CAS: 1330750-39-4) represents a promising candidate for further exploration in chemical and biomedical research. Its unique structural features and preliminary pharmacological activities warrant continued investigation to fully elucidate its therapeutic potential. Future studies should focus on addressing the current limitations and exploring its applications in targeted drug delivery and combination therapies. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the pharmaceutical industry.